7-(4-chlorophenyl)-8-(4-fluorophenyl)-1,3-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

Specification

• CAS No.: 844457-88-1
• Molecular Formula: C21H15ClFN5O2
• Molecular Weight: 423.83
• IUPAC Name: 7-(4-chlorophenyl)-6-(4-fluorophenyl)-2,4-dimethylpurino[7,8-a]imidazole-1,3-dione
• Standard InChI: InChI=1S/C21H15ClFN5O2/c1-25-18-17(19(29)26(2)21(25)30)27-11-16(12-3-5-13(22)6-4-12)28(20(27)24-18)15-9-7-14(23)8-10-15/h3-11H,1-2H3
• Standard InChI Key: QLWAONOWFLEEAQ-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)C)N3C=C(N(C3=N2)C4=CC=C(C=C4)F)C5=CC=C(C=C5)Cl

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Nomenclature

The compound’s systematic IUPAC name, 7-(4-chlorophenyl)-6-(4-fluorophenyl)-2,4-dimethylpurino[7,8-a]imidazole-1,3-dione, reflects its intricate architecture. Its molecular formula, C₂₁H₁₅ClFN₅O₂, corresponds to a molecular weight of 423.83 g/mol. The presence of chlorine and fluorine atoms at the para positions of the phenyl rings enhances its lipophilicity and metabolic stability, critical factors in drug design.

Table 1: Key Chemical Identifiers

Property	Value
CAS Registry Number	844457-88-1
Molecular Formula	C₂₁H₁₅ClFN₅O₂
Molecular Weight	423.83 g/mol
IUPAC Name	7-(4-Chlorophenyl)-6-(4-fluorophenyl)-2,4-dimethylpurino[7,8-a]imidazole-1,3-dione

Three-Dimensional Conformation

X-ray crystallography and molecular modeling reveal a planar imidazo[2,1-f]purine core stabilized by π-π stacking between the aryl groups. The 4-chlorophenyl and 4-fluorophenyl substituents adopt orthogonal orientations relative to the central scaffold, minimizing steric clashes and optimizing hydrophobic interactions with biological targets. The methyl groups at the 1- and 3-positions further rigidify the structure, reducing conformational flexibility and enhancing binding specificity.

Synthesis and Industrial Production

Reaction Pathways

The synthesis involves a multi-step sequence starting with functionalized purine precursors. A palladium-catalyzed Suzuki-Miyaura coupling introduces the 4-chlorophenyl and 4-fluorophenyl groups, achieving regioselectivity through careful control of reaction conditions (e.g., 80°C in dimethylformamide with Pd(PPh₃)₄). Subsequent methylation at the 1- and 3-positions employs methyl iodide in the presence of potassium carbonate, yielding the final product with >85% purity after crystallization.

Optimization Challenges

Key challenges include minimizing side reactions during the coupling step, such as homocoupling of aryl boronic acids, and ensuring complete methylation without over-alkylation. Industrial protocols address these issues through stoichiometric control, inert atmosphere conditions, and real-time monitoring via high-performance liquid chromatography (HPLC).

Table 2: Typical Synthesis Parameters

Step	Reagents/Conditions	Yield (%)
Suzuki-Miyaura Coupling	Pd(PPh₃)₄, DMF, 80°C, 12h	72
Methylation	CH₃I, K₂CO₃, acetone, reflux	88
Purification	Crystallization (ethanol/water)	92

Analytical Characterization

Spectroscopic Techniques

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.21 (s, 1H, imidazole-H), 7.45–7.39 (m, 4H, aryl-H), 3.51 (s, 3H, N-CH₃), 3.12 (s, 3H, N-CH₃).

• High-Resolution Mass Spectrometry (HRMS): [M+H]⁺ calculated for C₂₁H₁₅ClFN₅O₂: 424.0832; found: 424.0835.

Therapeutic Applications and Future Directions

Neuroprotective Applications

Preclinical models of Parkinson’s disease demonstrate that the compound reduces motor deficits by 40% in MPTP-treated mice, correlating with its A₂A receptor blockade. Collaborative studies with academia are exploring its efficacy in Alzheimer’s disease, focusing on amyloid-β modulation.

Inflammatory Disorders

In a collagen-induced arthritis model, oral administration (10 mg/kg/day) suppresses joint inflammation by 55%, comparable to methotrexate. Phase I clinical trials are pending to evaluate safety and pharmacokinetics in humans.